Cas no 42138-14-7 (Dibenzofuran-3-sulfonyl chloride)

• Product Name: Dibenzofuran-3-sulfonyl chloride
• CAS No: 42138-14-7
• MF: C₁₂H₇ClO₃S
• MW: 266.700181245804
• MDL: MFCD03425142
• CID: 55520
• PubChem ID: 22179305
• Update Time: 2025-06-08

Dibenzofuran-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,d]furan-3-sulfonyl chloride
• dibenzofuran-3-sulfonyl chloride
• DIBENZOFURAN-3-SULPHONYL CHLORIDE
• 3-dibenzofuransulfonyl chloride
• PubChem14841
• dibenzofuran-3-sulfonylchloride
• CGJNXSWIIBSXII-UHFFFAOYSA-N
• SBB068282
• VF10169
• Q496
• AB1005515
• ST24030305
• dibenzofuran-3-sulfonyl chloride, AldrichCPR
• benzo[d]benzo[3,4-b]furan-3-ylchlorosulfone
• A825
• 421D147
• 42138-14-7
• dibenzofuran-3-sulfonyl chloride;Dibenzo[b,d]furan-3-sulfonyl chloride
• SCHEMBL3072615
• D75854
• A825783
• 8-OXATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAENE-5-SULFONYL CHLORIDE
• MFCD03425142
• CS-0097168
• AKOS015915517
• EN300-263338
• AS-60871
• DTXSID00623293
• FT-0659126
• 8-oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-5-sulfonyl chloride
• DB-037980
• Dibenzofuran-3-sulfonyl chloride

• MDL： MFCD03425142
• Inchi： 1S/C12H7ClO3S/c13-17(14,15)8-5-6-10-9-3-1-2-4-11(9)16-12(10)7-8/h1-7H
• InChI Key： CGJNXSWIIBSXII-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)OC1C=CC=CC2=1)(=O)=O

Computed Properties

• Exact Mass: 265.98000
• Monoisotopic Mass: 265.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.7

Experimental Properties

• Density: 1.506
• Boiling Point: 420.528 ℃ at 760 mmHg
• Flash Point: 208.128°C
• Refractive Index: 1.694
• PSA: 55.66000
• LogP: 4.59430
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Dibenzofuran-3-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Additional information on Dibenzofuran-3-sulfonyl chloride

Recent Advances in Dibenzofuran-3-sulfonyl chloride (CAS: 42138-14-7) Research: Applications and Innovations

Dibenzofuran-3-sulfonyl chloride (CAS: 42138-14-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the fields of medicinal chemistry and drug discovery. Recent studies have highlighted its versatility as a sulfonylation reagent, enabling the introduction of sulfonyl groups into target molecules, which is crucial for modulating pharmacokinetic and pharmacodynamic properties. This research brief consolidates the latest findings on its applications, synthetic methodologies, and emerging roles in pharmaceutical development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Dibenzofuran-3-sulfonyl chloride in the synthesis of novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The researchers achieved high selectivity and potency by leveraging the steric and electronic properties of the dibenzofuran scaffold, underscoring its value in designing enzyme inhibitors. The study also emphasized the compound's stability under physiological conditions, making it a promising candidate for further preclinical evaluation.

In parallel, advancements in green chemistry have explored eco-friendly synthetic routes for Dibenzofuran-3-sulfonyl chloride. A 2024 ACS Sustainable Chemistry & Engineering report detailed a solvent-free mechanochemical synthesis, reducing hazardous waste generation while maintaining high yields (>85%). This approach aligns with the pharmaceutical industry's push toward sustainable manufacturing practices and could streamline large-scale production of derivatives for drug development pipelines.

Emerging applications in radiopharmaceuticals have also been reported. Researchers at MIT utilized Dibenzofuran-3-sulfonyl chloride as a precursor for ¹⁸F-labeled PET tracers, capitalizing on its ability to form stable bonds with fluorine-18. The resulting compounds exhibited excellent blood-brain barrier penetration in murine models, opening avenues for neurodegenerative disease imaging. These findings were presented at the 2024 Society of Nuclear Medicine Annual Meeting and are under peer review.

Quality control and analytical methods for Dibenzofuran-3-sulfonyl chloride have seen significant improvements. A recent Analytical Chemistry paper introduced a UPLC-MS/MS protocol capable of detecting impurities at 0.01% levels, addressing previous challenges in purity assessment. This development is critical for regulatory compliance, particularly as the compound gains traction in GMP-grade API synthesis for clinical trial materials.

Looking ahead, computational studies published in Chemical Science (2024) are exploring virtual screening libraries of Dibenzofuran-3-sulfonyl chloride derivatives against novel cancer targets. Molecular docking simulations suggest high affinity for protein kinases involved in tumor metastasis, with lead compounds currently undergoing in vitro validation. These multidisciplinary efforts highlight the compound's growing importance in precision oncology therapeutics.